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Compound of Interest

Compound Name: 1,2,3-Trifluoro-5-nitrobenzene

Cat. No.: B1304204

Essential Safety and Handling Guide for 1,2,3-
Trifluoro-5-nitrobenzene

This guide provides crucial safety and logistical information for the handling and disposal of
1,2,3-Trifluoro-5-nitrobenzene (CAS No: 66684-58-0), a chemical that is fatal if swallowed
and harmful in contact with skin or if inhaled.[1][2][3] Adherence to these procedures is vital for
ensuring the safety of all laboratory personnel.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against the hazards associated with
1,2,3-Trifluoro-5-nitrobenzene. The following table outlines the minimum required PPE.
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Body Part Equipment

Specifications & Rationale

Eyes/Face Safety Goggles & Face Shield

Must be worn to protect
against splashes and vapors.
Goggles must be chemical
splash-proof. A face shield
provides an additional layer of

protection.

Skin Chemical-Resistant Lab Coat

A long-sleeved, chemical-
resistant lab coat is mandatory

to protect against skin contact.

. Chemical Fume Hood /
Respiratory Respirator

All handling of 1,2,3-Trifluoro-
5-nitrobenzene must be
conducted in a certified
chemical fume hood to
minimize inhalation exposure.
[4][5] If a fume hood is not
available, a NIOSH-approved
respirator with organic vapor

cartridges is required.[4]

Hands Chemical-Resistant Gloves

The selection of appropriate
gloves is critical. While specific
breakthrough time data for
1,2,3-Trifluoro-5-nitrobenzene
is not readily available, the
following recommendations are
based on materials resistant to
aromatic and nitro-compounds.
[4] Always consult the glove
manufacturer's specific

chemical resistance data.

Recommended for incidental
Nitrile Gloves contact. Not suitable for

prolonged immersion.[4]

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_4_5_Tetrafluoro_3_nitrobenzene.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC3601.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_4_5_Tetrafluoro_3_nitrobenzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_4_5_Tetrafluoro_3_nitrobenzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_4_5_Tetrafluoro_3_nitrobenzene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Recommended for handling

and protection against spills
Butyl Rubber Gloves )

due to excellent resistance to

nitro-compounds.[4]

A suitable alternative to nitrile
Neoprene Gloves
gloves.[4]

Mandatory to protect against
spills.[4]

Feet Closed-Toe Shoes

Operational and Disposal Plans

I. Preparation and Handling Protocol

e Area Preparation:

o

Ensure a certified chemical fume hood is operational.

o

Verify that an eyewash station and safety shower are accessible and unobstructed.[6]

[¢]

Cover the work surface with absorbent, disposable bench paper.

o

Assemble all necessary equipment and reagents before introducing the chemical.
» Personal Preparation:
o Don all required PPE as outlined in the table above.

e Chemical Handling:

[¢]

Conduct all transfers and manipulations of 1,2,3-Trifluoro-5-nitrobenzene within the
chemical fume hood.

o

Avoid direct contact with skin, eyes, and clothing.[6]

o

Use the smallest quantity of the chemical necessary for the experiment.

o

Keep containers tightly closed when not in use to minimize vapor release.[6]
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o Do not eat, drink, or smoke in the handling area.[2][7]

I. Waste Disposal Protocol

Waste Segregation:

o All disposable materials that have come into contact with 1,2,3-Trifluoro-5-nitrobenzene
(e.g., gloves, bench paper, pipette tips) must be considered hazardous waste.

o Segregate liquid waste containing this chemical from other waste streams.

Waste Collection:

o Collect liguid waste in a designated, properly labeled, and sealed hazardous waste
container.

o Collect solid waste in a separate, clearly labeled, and sealed container.

Disposal Procedure:

o Dispose of all waste (liquid and solid) through your institution's approved hazardous waste
disposal program.[2][6]

o Do not pour any amount of this chemical down the drain.[8]
o Follow all local, regional, and national regulations for hazardous waste disposal.[3]
[ll. Emergency Procedures

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[2][6]
Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[2][6] Seek medical attention.

 Inhalation: Move the individual to fresh air.[2][6] If breathing is difficult, administer oxygen.
Seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water.[2] Seek immediate medical
attention.

« Spills:

o

Evacuate the area.

[¢]

Wearing appropriate PPE, absorb the spill with an inert material such as sand, silica gel,

or a universal binder.[8]

[¢]

Collect the absorbed material into a sealed container for hazardous waste disposal.[3]

[¢]

Clean the spill area thoroughly.

Workflow for Handling 1,2,3-Trifluoro-5-nitrobenzene
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Caption: Workflow for the safe handling and disposal of 1,2,3-Trifluoro-5-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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